![molecular formula C12H17N3OS2 B5706590 3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione CAS No. 403726-77-2](/img/structure/B5706590.png)
3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione
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Overview
Description
3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione is a heterocyclic organic compound with a thiazole ring. It is a member of the thiazole family, which is widely used in medicinal chemistry due to their diverse biological activities. This compound has gained significant attention in recent years due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione has various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells, leading to their death. Additionally, it has been reported to have antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione is its diverse biological activities, making it a promising compound for further research. However, one of the limitations is its low solubility, which can affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for the research of 3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione. One direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to explore its anti-cancer properties further and develop it into a potential anti-cancer drug. Additionally, its antimicrobial activity can be studied further to develop it into a potential antibiotic.
Synthesis Methods
The synthesis of 3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione can be achieved through various methods. One of the most common methods is the reaction of 2-aminothiazole with allyl isothiocyanate in the presence of a base. The resulting intermediate is then reacted with piperidine-1-carboxylic acid to obtain the final product.
Scientific Research Applications
3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione has shown potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
(4-amino-3-prop-2-enyl-2-sulfanylidene-1,3-thiazol-5-yl)-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3OS2/c1-2-6-15-10(13)9(18-12(15)17)11(16)14-7-4-3-5-8-14/h2H,1,3-8,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQUMCCVSKGJWBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=C(SC1=S)C(=O)N2CCCCC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-allyl-4-amino-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione | |
CAS RN |
403726-77-2 |
Source
|
Record name | 3-ALLYL-4-AMINO-5-(1-PIPERIDINYLCARBONYL)-1,3-THIAZOLE-2(3H)-THIONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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